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Compound of Interest

Compound Name: BM30

Cat. No.: B15569682

For researchers, scientists, and professionals at the forefront of drug development and material
science, the BM30 beamline, also known as FAME (French Absorption spectroscopy beamline
in Material and Environmental science), at the European Synchrotron Radiation Facility (ESRF)
offers a powerful suite of tools for probing the atomic and electronic structure of matter. This
guide provides an in-depth overview of the beamline's specifications, capabilities, and the
experimental workflows it enables.

The FAME beamline is primarily dedicated to X-ray Absorption Spectroscopy (XAS), a
technique that provides crucial information on the local atomic and electronic structure of a
selected element within a sample.[1][2] Its applications are diverse, spanning geochemistry,
environmental science, materials science, biophysics, and chemistry.[1][2] The beamline is
particularly adept at studying highly diluted elements in complex matrices.[1][2]

Core Specifications

The performance of the BM30 beamline is defined by a set of key parameters that dictate its
suitability for various experimental demands. These specifications are summarized in the tables

below.

Table 1: Photon Source and Beam Characteristics
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Parameter Value Reference
Energy Range 4.9 - 40 keV [3]
Maximum Flux on Sample 1x 102 ph/s @ 12 keV [3]
Energy Resolution 0.6 eV @ 12 keV [3]
Minimum Beam Size (H x V) 200.0 x 100.0 pm2 [1]
Maximum Beam Size (H x V) 200.0 x 100.0 pm2 [1]
Table 2: Optical Components
Component Description Reference
Si[4] double-crystal, liquid
nitrogen cooled, with a sagittal
Monochromator _ [31[5]
bending second crystal for
horizontal focusing.
Rh-coated mirror for vertical
) ) collimation and harmonic
Pre-focusing Mirror [3]

rejection with variable

incidence angle and curvature.

Refocusing Mirror

Rh-coated mirror for vertical
focusing and harmonic

rejection with variable

incidence angle and curvature.

[3]

Experimental Stations and Capabilities

BM30 offers two distinct experimental stations to cater to a range of sample sizes and

experimental requirements.

Table 3: Experimental Station Specifications
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Classical XAS Micro-beam XAS
Feature . . Reference
Station Station

10 x 10 um2 (using a

Beam Size 100 x 300 pm2 Kirkpatrick-Baez
system)
Energy Range 4.8 - 40 keV 4.8 - 20 keV
] ] 30-element Ge solid-

Primary Detection Vortex SDD
state detector (for

System fluorescence detector
fluorescence)

Transmission

) Si diodes - [1]
Detection
Limited space,
) Systems up to 100 kg ) )

Sample Environment i ] suitable for diamond

) with appropriate ) )
Constraints ] anvil cells and heating

windows

systems

A variety of sample environments are available to enable in-situ and in-operando studies under
a range of conditions.

Table 4: Available Sample Environments

Environment Pressure Range Temperature Range Reference

Large Volume High-
Pressure/High- 0 - 1500 bars 20-1200 °C [1]

Temperature Vessel

Operando Catalysis Remote gas control o
Reactor system
Liquid Helium

- 5-300 K [1]
Cryostat

Experimental Protocols and Workflows
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The primary techniques employed at the BM30 beamline are X-ray Absorption Near Edge
Structure (XANES) and Extended X-ray Absorption Fine Structure (EXAFS), which together
constitute X-ray Absorption Spectroscopy (XAS). X-ray Fluorescence (XRF) is also a key
capability.[1]

A typical experimental workflow at the BM30 beamline involves several key stages, from
sample preparation to data analysis. The following diagrams illustrate these generalized
workflows.
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& Beamtime Allocation ple Prep! & Alignment (Energy, Optics) (XAS/XRF) (Normalization, Calibration) (EXAFS Fitting, XANES Interpretation)

Publication

Click to download full resolution via product page

General Experimental Workflow at BM30

The data acquisition process itself can be broken down into a more detailed sequence of
operations, particularly for an XAS experiment.
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XAS Data Acquisition Workflow

For researchers interested in utilizing the BM30 beamline, proposal submissions are typically
accepted through both the ESRF and the Soleil program committees.[3] It is important to note
that the beamline is scheduled to reopen to users in September 2025 after a two-year upgrade,

with the next call for proposals in February/March 2025.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Unveiling the Atomic World: A Technical Guide to the
BM30 Beamline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15569682#bm30-beamline-specifications-and-
capabilities]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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